1-(4-Hydroxypiperidin-1-yl)-2-(methyl(4-(trifluoromethyl)benzo[d]thiazol-2-yl)amino)ethanone

• IUPAC Name: 1-(4-hydroxypiperidin-1-yl)-2-[methyl-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]amino]ethanone
• InChI: InChI=1S/C16H18F3N3O2S/c1-21(9-13(24)22-7-5-10(23)6-8-22)15-20-14-11(16(17,18)19)3-2-4-12(14)25-15/h2-4,10,23H,5-9H2,1H3
• InChI Key: AUPXCVHQYLWCPG-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)N1CCC(CC1)O)C2=NC3=C(C=CC=C3S2)C(F)(F)F
• Molecular Formula: C16H18F3N3O2S
• Molecular Weight: 373.4 g/mol
• CAS No.: 1396854-27-5

Description

1-(4-Hydroxypiperidin-1-yl)-2-(methyl(4-(trifluoromethyl)benzo[d]thiazol-2-yl)amino)ethanone is a useful research compound. Its molecular formula is C16H18F3N3O2S and its molecular weight is 373.39. The purity is usually 95%.
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Scientific Research Applications

Antiviral and Antimicrobial Applications

Compounds related to "1-(4-Hydroxypiperidin-1-yl)-2-(methyl(4-(trifluoromethyl)benzo[d]thiazol-2-yl)amino)ethanone" have been explored for their potential antiviral and antimicrobial properties. For instance, derivatives have been synthesized and evaluated for their efficacy against various pathogens, indicating a potential for the compound to contribute to the development of new antiviral or antimicrobial agents (Attaby et al., 2006; Patel et al., 2011).

Anti-inflammatory Properties

Research into closely related compounds has shown potential anti-inflammatory properties. Such properties suggest that "this compound" could be valuable in the development of new treatments for inflammatory diseases (Matson, 1990; Chen et al., 2008).

Synthesis and Chemical Reactions

The compound's structure provides a platform for various chemical reactions and synthesis processes, contributing to the creation of novel compounds with potential applications in pharmaceuticals and materials science. Studies have detailed methodologies for synthesizing related compounds, offering insights into the types of reactions "this compound" might undergo for functional modifications or as a precursor in synthesizing complex molecules (Olivera et al., 2000; Amani & Nematollahi, 2012).

Anticancer Potential

There is ongoing interest in developing compounds with selective toxicity towards cancer cells. Analogues of "this compound" have been explored for their anticancer activities, indicating that this compound might also have applications in cancer research and therapy (Haridevamuthu et al., 2023).